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Compound of Interest

Compound Name: Clofop

Cat. No.: B1669213 Get Quote

An In-depth Technical Guide to the Herbicidal Spectrum of Clofop

Disclaimer: Clofop is an obsolete herbicide, and as such, extensive public-domain data on its

specific performance is limited. This guide provides a comprehensive overview based on

available information for Clofop and closely related compounds within the

aryloxyphenoxypropionate chemical family, particularly diclofop-methyl, to represent its

herbicidal profile and associated methodologies.

Introduction
Clofop is a selective, post-emergence herbicide belonging to the aryloxyphenoxypropionate

(FOPs) chemical class.[1][2] It was primarily developed for the control of annual grass weeds in

broadleaf crops and certain cereals like wheat and barley.[3] Like other members of its

chemical family, Clofop's efficacy is targeted towards graminaceous species, with broadleaf

plants exhibiting natural tolerance.[4][5] The active substance is often formulated as an ester,

such as clofop-isobutyl, to enhance its absorption through the waxy cuticle of plant leaves.

Mechanism of Action
The herbicidal activity of Clofop stems from its inhibition of the enzyme Acetyl-Coenzyme A

Carboxylase (ACCase). This enzyme is a critical component in the biosynthesis of fatty acids,

which are essential for the formation and maintenance of cell membranes.

Absorption and Translocation: Following a post-emergence foliar application, Clofop is

absorbed by the leaves and translocated via the phloem to the plant's areas of active growth,

primarily the meristematic tissues (growing points).
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Enzyme Inhibition: In susceptible grass species, Clofop binds to the carboxyltransferase

(CT) domain of the ACCase enzyme. This binding action blocks the first committed step in

fatty acid synthesis.

Cellular Disruption: The inhibition of fatty acid production leads to a failure in building and

repairing cell membranes. This results in the loss of membrane integrity, leakage of cellular

contents, and ultimately, cell death.

Symptomology: Visible symptoms typically appear several days after application and include

the cessation of growth, followed by chlorosis (yellowing) of new leaves and necrosis

(browning and death) of the meristematic tissue, a condition often referred to as "deadheart".

Signaling Pathway: ACCase Inhibition
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Caption: Mechanism of action for Clofop via ACCase inhibition.

Herbicidal Spectrum
Clofop is effective against a range of annual grass weeds. Due to the limited availability of

specific efficacy data for Clofop, the following table is a representative spectrum based on data

for the closely related compound, diclofop-methyl, which is also an aryloxyphenoxypropionate

herbicide. Efficacy can vary based on the weed's growth stage, environmental conditions, and

application rate.
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Target Weed Scientific Name General Level of Control

Wild Oat Avena fatua Good to Excellent

Annual Ryegrass Lolium multiflorum Good

Barnyardgrass Echinochloa crus-galli Moderate to Good

Green Foxtail Setaria viridis Moderate

Yellow Foxtail Setaria pumila Moderate

Crabgrass Digitaria spp. Moderate

Crowsfoot Grass Eleusine indica Moderate

Experimental Protocols for Efficacy Evaluation
The following is a detailed methodology for a representative whole-plant bioassay to determine

the herbicidal efficacy of a post-emergence herbicide like Clofop. This protocol is synthesized

from established guidelines for herbicide resistance and efficacy testing.

Objective
To quantify the dose-response relationship of a specific weed species to Clofop and determine

the effective application rate for a desired level of control.

Materials
Certified seeds of target weed species (e.g., Avena fatua) and a susceptible reference

population.

Potting medium (e.g., 60% silty loam, 30% sand, 10% peat).

Pots or trays (e.g., 10 cm diameter pots).

Controlled environment greenhouse or growth chamber.

Cabinet sprayer calibrated for consistent application.

Clofop herbicide formulation and appropriate adjuvants (e.g., non-ionic surfactant).
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Personal Protective Equipment (PPE).

Methodology
Plant Propagation:

Fill pots with the prepared potting medium.

Sow approximately 10 seeds per pot at a depth of 1-2 cm.

Water the pots and place them in a greenhouse under controlled conditions (e.g.,

22°C/18°C day/night temperature, 16-hour photoperiod).

After emergence, thin seedlings to five uniform plants per pot.

Herbicide Application:

Grow plants until they reach the 2-4 leaf stage (BBCH growth stage 12-14), which is

typically the optimal stage for post-emergence grass control.

Prepare a series of herbicide dilutions to test a range of application rates. For a new

product, this should include half, the intended rate, and double the intended rate. For

dose-response studies, a logarithmic series of doses is recommended (e.g., 0, 1/8x, 1/4x,

1/2x, 1x, 2x, 4x, where 'x' is the anticipated field rate).

Calibrate the cabinet sprayer to deliver a consistent volume (e.g., 200 L/ha).

Spray the designated pots with their respective herbicide rates. Include an untreated

control group (sprayed with water and adjuvant only).

Each treatment rate and control should be replicated at least four times in a randomized

complete block design.

Post-Application Care and Data Collection:

Return the pots to the greenhouse immediately after spraying.
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Water the plants as needed, avoiding overhead irrigation for the first 24 hours to ensure

herbicide absorption.

Assess the plants at set intervals, typically 7, 14, and 21 days after treatment (DAT).

Visual Injury Assessment: Rate the herbicidal effect on a scale of 0% (no effect) to 100%

(complete plant death) compared to the untreated control.

Biomass Reduction: At 21 DAT, harvest the above-ground biomass from each pot. Dry the

biomass in an oven at 65°C for 72 hours and record the dry weight.

Data Analysis:

Calculate the percent weed control based on biomass reduction relative to the untreated

control.

Analyze the data using analysis of variance (ANOVA) to determine significant differences

between treatments.

For dose-response studies, use regression analysis to calculate the GR₅₀ (the herbicide

dose required to cause a 50% reduction in plant growth).

Experimental Workflow Diagram
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Caption: Workflow for a greenhouse herbicide efficacy trial.
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Conclusion
Clofop, as a member of the aryloxyphenoxypropionate herbicide group, provides selective

post-emergence control of annual grass weeds by inhibiting the ACCase enzyme. While

specific quantitative data for Clofop is not widely available due to its age, its herbicidal

spectrum and efficacy can be effectively represented by data from the closely related

compound diclofop-methyl, targeting key weeds like Avena fatua (Wild Oat) and Lolium

species. The evaluation of such herbicides follows rigorous experimental protocols designed to

determine dose-response relationships and field effectiveness, ensuring reliable

recommendations for weed management. Researchers and professionals can utilize these

established methodologies to evaluate novel compounds or re-examine older active

ingredients.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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